Cas no 1021260-93-4 (2-[2-(4-acetylpiperazine-1-carbonyl)-1H-pyrrol-1-yl]-1-(2,3-dihydro-1H-indol-1-yl)ethan-1-one)

• Product Name: 2-[2-(4-acetylpiperazine-1-carbonyl)-1H-pyrrol-1-yl]-1-(2,3-dihydro-1H-indol-1-yl)ethan-1-one
• CAS No: 1021260-93-4
• MF: C₂₁H₂₄N₄O₃
• MW: 380.440264701843
• CID: 5957521
• PubChem ID: 45284400
• Update Time: 2025-05-30

2-[2-(4-acetylpiperazine-1-carbonyl)-1H-pyrrol-1-yl]-1-(2,3-dihydro-1H-indol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-acetylpiperazine-1-carbonyl)-1H-pyrrol-1-yl]-1-(2,3-dihydro-1H-indol-1-yl)ethan-1-one
• SR-01000921119-1
• AKOS024498926
• 2-[2-(4-acetylpiperazine-1-carbonyl)pyrrol-1-yl]-1-(2,3-dihydroindol-1-yl)ethanone
• F5117-0005
• 2-(2-(4-acetylpiperazine-1-carbonyl)-1H-pyrrol-1-yl)-1-(indolin-1-yl)ethanone
• VU0636195-1
• 1021260-93-4
• SR-01000921119

• Inchi： 1S/C21H24N4O3/c1-16(26)22-11-13-23(14-12-22)21(28)19-7-4-9-24(19)15-20(27)25-10-8-17-5-2-3-6-18(17)25/h2-7,9H,8,10-15H2,1H3
• InChI Key： QFGXPBVJNMLRMP-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN1CC(N1C2C=CC=CC=2CC1)=O)N1CCN(C(C)=O)CC1

Computed Properties

• Exact Mass: 380.18484064g/mol
• Monoisotopic Mass: 380.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 65.9Ų

Additional information on 2-[2-(4-acetylpiperazine-1-carbonyl)-1H-pyrrol-1-yl]-1-(2,3-dihydro-1H-indol-1-yl)ethan-1-one

Recent Advances in the Study of 2-[2-(4-acetylpiperazine-1-carbonyl)-1H-pyrrol-1-yl]-1-(2,3-dihydro-1H-indol-1-yl)ethan-1-one (CAS: 1021260-93-4)

The compound 2-[2-(4-acetylpiperazine-1-carbonyl)-1H-pyrrol-1-yl]-1-(2,3-dihydro-1H-indol-1-yl)ethan-1-one (CAS: 1021260-93-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a potent modulator of specific signaling pathways, particularly those involved in inflammation and oncogenesis. The structural complexity of this molecule, featuring both an acetylpiperazine and a dihydroindole moiety, suggests a high degree of specificity in its interactions with biological targets. Preliminary in vitro assays have demonstrated its efficacy in inhibiting key enzymes such as kinases and proteases, which are often implicated in disease progression.

One of the most notable advancements in the study of this compound is its application in targeted drug delivery systems. Researchers have successfully conjugated 1021260-93-4 with nanoparticles to enhance its bioavailability and reduce off-target effects. This approach has shown promise in preclinical models of cancer, where the compound's ability to selectively accumulate in tumor tissues has been validated through imaging studies.

Further investigations into the pharmacokinetics and pharmacodynamics of 1021260-93-4 have revealed its favorable metabolic stability and low toxicity profile. These properties make it a viable candidate for further development as a therapeutic agent. However, challenges remain in optimizing its formulation for oral administration, as its solubility in aqueous media is limited.

In conclusion, the compound 2-[2-(4-acetylpiperazine-1-carbonyl)-1H-pyrrol-1-yl]-1-(2,3-dihydro-1H-indol-1-yl)ethan-1-one represents a promising avenue for future research in medicinal chemistry. Its unique structural features and biological activities warrant further exploration, particularly in the context of personalized medicine and combination therapies. Ongoing studies are expected to elucidate its full therapeutic potential and address current limitations in its clinical application.